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Compound of Interest

Compound Name: Butopyronoxyl

Cat. No.: B165914 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive troubleshooting strategies for managing and preventing the crystallization of

Butopyronoxyl in stored solutions.

Frequently Asked Questions (FAQs) -
Understanding Butopyronoxyl Crystallization
Q1: What is Butopyronoxyl and what are its key physicochemical properties?

Butopyronoxyl, also known as Indalon, is a chemical compound often used as an insect

repellent.[1][2] It is typically a yellow to pale reddish-brown or orange liquid with an aromatic

scent.[1][2][3] Understanding its properties is crucial for preventing crystallization.

Table 1: Physicochemical Properties of Butopyronoxyl

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b165914?utm_src=pdf-interest
https://www.benchchem.com/product/b165914?utm_src=pdf-body
https://www.benchchem.com/product/b165914?utm_src=pdf-body
https://www.benchchem.com/product/b165914?utm_src=pdf-body
https://www.benchchem.com/product/b165914?utm_src=pdf-body
https://www.lookchem.com/casno532-34-3.html
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1726.htm
https://www.lookchem.com/casno532-34-3.html
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1726.htm
https://www.chemimpex.com/products/39374
https://www.benchchem.com/product/b165914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₂H₁₈O₄

Molecular Weight 226.27 g/mol

Appearance
Yellow to pale reddish-

brown/orange liquid

Solubility

- Insoluble in water- Miscible

with alcohol, chloroform, ether,

glacial acetic acid

Stability

- Reasonably stable in air-

Slowly affected by light-

Susceptible to degradation at

high temperatures

Recommended Storage Room Temperature

Q2: Why is my Butopyronoxyl solution crystallizing during storage?

Crystallization occurs when a solution becomes supersaturated, meaning the concentration of

Butopyronoxyl exceeds its solubility limit under the current conditions. This forces the excess

solute to precipitate out of the solution in a solid, crystalline form. This state can be triggered by

several factors, including temperature changes, solvent evaporation, or the introduction of

impurities.

Q3: What are the main factors that can trigger crystallization in my experiments?

Several environmental and procedural factors can induce the crystallization of Butopyronoxyl.
The primary triggers include fluctuations in storage temperature, evaporation of the solvent,

and the presence of nucleation sites.
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Primary Triggers

Outcome

Temperature Fluctuations
(Especially Cooling)

Butopyronoxyl
Crystallization

Solvent Evaporation

High Solute Concentration
(Supersaturation)

Presence of Impurities
(Dust, Particulates)
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Recovery Actions Analytical Actions

Crystal Formation Observed

Is the exact concentration
critical for the next step?

Attempt to Redissolve
(See Protocol 1)

 No 

Isolate Crystals
(via Filtration)

 Yes 

Crystals Dissolved?

Use Solution Promptly

 Yes 

Consider Reformulation
(Add Co-Solvent)

 No 

Characterize Crystals
(See Section 4)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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